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Abstract
This document provides comprehensive application notes and protocols for the sourcing,

purchasing, and experimental use of research-grade Pentorex (CAS 434-43-5). Pentorex,

also known as phenpentermine or α,β-dimethylamphetamine, is a stimulant compound

belonging to the amphetamine class. Historically explored for its anorectic properties, its

research applications necessitate a clear understanding of its procurement, handling, and

experimental characterization. This guide offers detailed methodologies for in vitro and in vivo

studies, summarizes key quantitative data, and presents visual workflows and signaling

pathways to facilitate its investigation in a research setting.

Sourcing and Purchasing Research-Grade Pentorex
Procuring research-grade Pentorex requires sourcing from specialized chemical suppliers that

can provide the compound with a certificate of analysis (CoA) to ensure purity and identity.

Recommended Suppliers:
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Supplier Location Notes

Guangzhou Yaoguang

Technology Co., Ltd.
China

Offers Pentorex (CAS 434-43-

5) at reagent grade with 99%

purity. Pricing is available upon

inquiry, typically in the range of

$100-110/KG FOB.[1]

ANTAI BIO-TECH CO LTD China

Lists "pentorex" (CAS 434-43-

5) with a stated purity of 99%.

They offer various packaging

sizes and can ship

internationally.[2]

ChemicalBook ---

This platform lists multiple

suppliers for Pentorex (CAS

434-43-5) and provides

chemical properties and

synthesis information.[3]

Purchasing Protocol:

Identify a suitable supplier: Contact the suppliers listed above or other reputable chemical

vendors to inquire about the availability, purity, and pricing of Pentorex (CAS 434-43-5).

Request a Certificate of Analysis (CoA): Always request a CoA for the specific batch you

intend to purchase. The CoA should confirm the identity (e.g., via NMR, MS) and purity (e.g.,

via HPLC) of the compound.

Ensure regulatory compliance: Verify all local and institutional regulations regarding the

purchase and handling of scheduled substances. As a substituted amphetamine, Pentorex
may be a controlled substance in many jurisdictions.

Place the order: Follow the supplier's ordering procedure, providing all necessary

documentation.

Receiving and storage: Upon receipt, verify the compound against the CoA. Store the

compound in a cool, dry, and well-ventilated area, away from incompatible substances, and
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in accordance with the safety data sheet (SDS) recommendations.

Physicochemical and Pharmacokinetic Properties
Below is a summary of the known physicochemical and pharmacokinetic properties of

Pentorex and the closely related compound, phentermine. Data for phentermine is often used

as a reference due to the limited public data specifically for Pentorex.

Property Value (Pentorex)
Value (Phentermine - for
reference)

CAS Number 434-43-5 122-09-8

Molecular Formula C₁₁H₁₇N C₁₀H₁₅N

Molecular Weight 163.26 g/mol 149.23 g/mol

IUPAC Name
2-methyl-3-phenylbutan-2-

amine

2-methyl-1-phenylpropan-2-

amine

Melting Point 75-77 °C[1] ---

Boiling Point 109-111 °C @ 20 Torr[1] ---

Plasma Protein Binding --- 17.5%[4]

Metabolism ---

Primarily via hydroxylation and

oxidation, with CYP3A4 being

a key enzyme. Approximately

6% of a dose is metabolized.

[4][5]

Elimination Half-life ---
20-25 hours (urine pH-

dependent)[5]

Excretion ---

Primarily renal, with 62-85%

excreted unchanged in the

urine.[5]

Mechanism of Action and Signaling Pathway
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Pentorex, as a substituted amphetamine, is presumed to exert its effects primarily through the

modulation of monoamine neurotransmitter systems in the central nervous system (CNS). Its

mechanism of action is analogous to that of phentermine, which acts as a norepinephrine-

dopamine releasing agent (NDRA).

These compounds increase the extracellular concentrations of norepinephrine and dopamine

by promoting their release from presynaptic terminals and, to a lesser extent, by inhibiting their

reuptake. This enhanced noradrenergic and dopaminergic signaling in brain regions such as

the hypothalamus and the reward pathway is believed to be responsible for the observed

appetite suppression and stimulant effects.
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Caption: Proposed signaling pathway for Pentorex. (Max Width: 760px)

Experimental Protocols
The following are detailed protocols for key experiments to characterize the activity of

Pentorex. These protocols are based on established methods for similar compounds like
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phentermine and can be adapted for Pentorex.

In Vitro Neurotransmitter Release Assay
This protocol describes a method to measure the release of endogenous monoamine

neurotransmitters from rat brain slices.

Materials:

Rat brain tissue (e.g., striatum for dopamine, hypothalamus for norepinephrine)

Artificial cerebrospinal fluid (aCSF)

Pentorex stock solution

High-performance liquid chromatography (HPLC) system with electrochemical detection

(ECD)

Tissue chopper

Perfusion system

Protocol:

Tissue Preparation:

Euthanize a rat according to approved animal care and use protocols.

Rapidly dissect the brain region of interest in ice-cold aCSF.

Prepare 300-400 µm thick slices using a tissue chopper.

Pre-incubation and Loading:

Transfer the slices to a perfusion chamber and allow them to equilibrate in aCSF for 30-60

minutes.

Neurotransmitter Release:
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Perfuse the slices with aCSF at a constant flow rate (e.g., 1 mL/min).

Collect baseline fractions of the perfusate every 5 minutes.

Introduce a depolarizing stimulus, such as high potassium (e.g., 20 mM KCl in aCSF), to

evoke neurotransmitter release and collect fractions.

After a washout period, apply Pentorex at the desired concentration in the aCSF and

repeat the depolarization step.

Sample Analysis:

Analyze the collected fractions for norepinephrine and dopamine content using HPLC-

ECD.

Quantify the amount of neurotransmitter released in each fraction.

Data Analysis:

Calculate the percentage increase in neurotransmitter release in the presence of

Pentorex compared to the baseline release.

In Vivo Rodent Food Intake Study
This protocol outlines a method to assess the anorectic effects of Pentorex in rats or mice.

Materials:

Adult male rats or mice

Standard rodent chow

Pentorex solution for administration (e.g., in saline or a suitable vehicle)

Metabolic cages with food hoppers connected to a data acquisition system

Animal scale

Protocol:
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Acclimation:

Individually house the animals in the metabolic cages and allow them to acclimate for at

least 3 days.

Monitor their daily food intake and body weight to establish a baseline.

Drug Administration:

On the test day, administer Pentorex or the vehicle control via the desired route (e.g.,

intraperitoneal injection, oral gavage).

Food Intake Measurement:

Immediately after administration, provide a pre-weighed amount of food.

Record cumulative food intake at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) using the

automated system or by manually weighing the remaining food.

Data Analysis:

Calculate the food intake in grams for each time point.

Compare the food intake of the Pentorex-treated group to the vehicle-treated group using

appropriate statistical tests (e.g., t-test or ANOVA).

In Vivo Rodent Locomotor Activity Assay
This protocol describes a method to evaluate the stimulant effects of Pentorex on locomotor

activity.

Materials:

Adult male rats or mice

Open-field activity chambers equipped with infrared beams

Pentorex solution for administration
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Data acquisition and analysis software

Protocol:

Acclimation:

Habituate the animals to the testing room for at least 1 hour before the experiment.

Drug Administration:

Administer Pentorex or the vehicle control.

Locomotor Activity Measurement:

Immediately place the animal in the center of the open-field chamber.

Record locomotor activity (e.g., distance traveled, rearing frequency) for a set duration

(e.g., 60-120 minutes).

Data Analysis:

Analyze the locomotor activity data in time bins (e.g., 5 or 10 minutes).

Compare the activity levels between the Pentorex-treated and vehicle-treated groups.
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Caption: General experimental workflow for Pentorex. (Max Width: 760px)
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Quantitative Data Summary
The following tables summarize available quantitative data for Pentorex and the related

compound phentermine.

Table 1: Acute Toxicity Data for Phentermine HCl

Species
Route of
Administration

LD₅₀ (mg/kg) Reference

Rat Oral 151 [6]

Mouse Oral 124 [6]

Rabbit Intravenous 15-20 [6]

Mouse Intraperitoneal 71.4 [6]

Table 2: Efficacy of Phentermine in Weight Reduction (Human Studies)

Study Duration Dose
Mean Weight Loss
vs. Placebo

Reference

14 weeks 30 mg/day 12.2 kg [7]

24 weeks 30 mg/day Significant [7]

12 weeks 37.5 mg/day 6.1 kg [7]

24 months >12 months use
7.4% greater than

short-term use
[8][9]

Table 3: Pharmacokinetic Parameters of Phentermine
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Parameter Value Reference

Time to Peak (Tₘₐₓ) 6 hours [5]

Steady-State Conc. ~200 ng/mL [5]

Oral Bioavailability
High (not affected by high-fat

meal)
[5]

Volume of Distribution 5 L/kg [5]

Clearance 8.79 L/h [5]

Conclusion
This document provides a comprehensive overview for researchers interested in studying

Pentorex. By following the outlined protocols for sourcing, purchasing, and experimentation,

scientists can safely and effectively investigate the properties and potential applications of this

compound. The provided data, while largely based on the closely related phentermine, offers a

solid foundation for designing and interpreting experiments with Pentorex. Further research is

warranted to delineate the specific pharmacological profile of Pentorex and differentiate it from

other amphetamine-class stimulants.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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